Cas no 66147-00-0 (Hexanenitrile, 2-(phenylsulfonyl)-)

• Product Name: Hexanenitrile, 2-(phenylsulfonyl)-
• CAS No: 66147-00-0
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 2795349
• PubChem ID: 11053683
• Update Time: 2025-04-21

Hexanenitrile, 2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID40453516
• Hexanenitrile, 2-(phenylsulfonyl)-
• DTXCID30404335
• 66147-00-0

• Inchi： 1S/C12H15NO2S/c1-2-3-7-12(10-13)16(14,15)11-8-5-4-6-9-11/h4-6,8-9,12H,2-3,7H2,1H3
• InChI Key： QFPUVSRPEOLXFQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C#N)CCCC)(=O)=O

Computed Properties

• Exact Mass: 237.08234989Da
• Monoisotopic Mass: 237.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3Ų